2-{[4-(cyclohexylcarbonyl)-1-piperazinyl]carbonyl}-8-fluoroquinoline

• IUPAC Name: cyclohexyl-[4-(8-fluoroquinoline-2-carbonyl)piperazin-1-yl]methanone
• InChI: InChI=1S/C21H24FN3O2/c22-17-8-4-7-15-9-10-18(23-19(15)17)21(27)25-13-11-24(12-14-25)20(26)16-5-2-1-3-6-16/h4,7-10,16H,1-3,5-6,11-14H2
• InChI Key: XHKCUKPKVJQDKA-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(CC1)C(=O)N2CCN(CC2)C(=O)C3=NC4=C(C=CC=C4F)C=C3
• Molecular Formula: C21H24FN3O2
• Molecular Weight: 369.4 g/mol

Description

2-{[4-(cyclohexylcarbonyl)-1-piperazinyl]carbonyl}-8-fluoroquinoline is a useful research compound. Its molecular formula is C21H24FN3O2 and its molecular weight is 369.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 369.18525518 g/mol and the complexity rating of the compound is 544. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Photochemistry

Research has investigated the photochemical behaviors of fluoroquinoline derivatives, revealing insights into the substitution reactions and photostability under different conditions. For instance, Mella, Fasani, and Albini (2001) studied the photochemistry of ciprofloxacin, a related fluoroquinoline, highlighting low-efficiency substitution reactions and the impact of environmental conditions on photodegradation pathways M. Mella, E. Fasani, & A. Albini, 2001.

Antimicrobial Activity

The antimicrobial efficacy of fluoroquinoline derivatives has been a significant area of research. Ziegler et al. (1990) synthesized novel fluoroquinoline compounds, demonstrating in vitro antibacterial activity comparable to ciprofloxacin, a well-known antibiotic, suggesting potential applications in treating bacterial infections C. Ziegler et al., 1990.

Chemical Synthesis and Structural Analysis

Further studies have focused on the synthesis and structural elucidation of fluoroquinoline derivatives to explore their potential applications. For example, Xiaoming Zhang et al. (2018) designed and synthesized novel tetrahydroquinoline compounds, demonstrating good antifungal activity against Valsa mali, suggesting their utility as fungicides Xiaoming Zhang et al., 2018.

Molecular Interactions and Biological Activities

Investigations into the molecular interactions and biological activities of fluoroquinoline derivatives have revealed their potential in developing new therapeutic agents. For instance, Patel and Patel (2010) explored the antimicrobial properties of fluoroquinolone-based thiazolidinones, indicating their potential in developing new antimicrobial agents N. Patel & S. D. Patel, 2010.

Mechanism of Action

While the specific mechanism of action for this compound is not provided, fluoroquinolones, a class of compounds with a similar core structure, act by inhibiting bacterial DNA-gyrase, thereby exhibiting antibacterial activity.